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Compound of Interest

Compound Name:
N-(4-Bromo-2-

nitrophenyl)acetamide

Cat. No.: B182543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and hazard profile of N-
(4-Bromo-2-nitrophenyl)acetamide (CAS No. 881-50-5). The information is intended for

professionals in research, discovery, and drug development who may handle or synthesize this

compound. This document consolidates key physical, chemical, and toxicological data and

outlines essential safety protocols and emergency procedures. All data is compiled from

publicly available safety data sheets and chemical databases.

Chemical and Physical Properties
N-(4-Bromo-2-nitrophenyl)acetamide is a nitroaromatic compound. Its physical and chemical

properties are critical for understanding its behavior in a laboratory setting and for ensuring

safe handling and storage.
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Property Value Reference(s)

CAS Number 881-50-5 [1][2]

Molecular Formula C₈H₇BrN₂O₃ [1][2]

Molecular Weight 259.06 g/mol [1][3]

Appearance Light yellow to yellow solid [4]

Melting Point 102-104 °C [4]

Boiling Point
416.8 °C at 760 mmHg

(Predicted)
[3][4]

Density 1.7 - 1.72 g/cm³ (Predicted) [3][4]

Flash Point 205.9 °C (Predicted) [3]

Solubility Data not available

XLogP3 1.8 [1]

Hazard Identification and GHS Classification
N-(4-Bromo-2-nitrophenyl)acetamide is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are acute oral toxicity and the potential for skin sensitization.

Hazard Class Category
Hazard
Statement

GHS
Pictogram

Signal Word

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed
GHS07 Warning

Skin

Sensitization
1

H317: May

cause an allergic

skin reaction

GHS07 Warning

Data aggregated from multiple sources notifying the ECHA C&L Inventory.[1][3][5]
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Toxicological Summary
The toxicological profile of N-(4-Bromo-2-nitrophenyl)acetamide is characterized by its acute

oral toxicity and its activity as a skin sensitizer.

Acute Oral Toxicity: Classified as Category 4, "Harmful if swallowed," indicating that ingestion

of significant amounts may cause serious health issues or death.[1][3][5] While a specific

median lethal dose (LD₅₀) for this compound is not publicly available, this classification is

typically based on animal studies where the LD₅₀ is between 300 and 2000 mg/kg body

weight.

Skin Sensitization: As a Category 1 sensitizer, the compound has the potential to elicit an

allergic response following skin contact.[1] Initial exposure may not cause a reaction, but

subsequent exposures can lead to allergic contact dermatitis.

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No data is available to classify the

compound for these long-term effects.

Signaling Pathways: The specific signaling pathways and molecular mechanisms underlying

the toxicity of N-(4-Bromo-2-nitrophenyl)acetamide have not been elucidated in publicly

available literature.

Experimental Protocols for Hazard Assessment
The GHS classifications are determined by standardized testing protocols, typically following

guidelines from the Organisation for Economic Co-operation and Development (OECD) or

equivalent regulatory bodies. The following are descriptions of the likely methodologies used.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is used to estimate the acute oral toxicity of a substance and allows for its

classification.[6][7][8] It is a stepwise procedure using a limited number of animals.

Methodology:

Animal Model: Typically, female rats are used. Animals are fasted prior to dosing.[7]
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Dosing: A group of three animals is dosed at one of the fixed starting dose levels (e.g., 5, 50,

300, or 2000 mg/kg).[9] The substance is administered orally via gavage.

Observation: The animals are observed for mortality and clinical signs of toxicity for at least

14 days.[10] Observations are made frequently on the day of dosing and at least daily

thereafter. Body weight is recorded weekly.

Stepwise Procedure:

If mortality occurs in two or three of the animals, the test is stopped, and the substance is

classified accordingly.

If one animal dies, the procedure is repeated with three more animals at the same dose.

If no animals die, the procedure is repeated with three more animals at the next higher

dose level.

Endpoint: The result allows for the classification of the substance into one of the GHS

categories for acute oral toxicity.[7][9]

Skin Sensitization - Local Lymph Node Assay (LLNA)
(OECD 429)
The LLNA is an in vivo method used to determine the potential of a substance to cause skin

sensitization. It measures the proliferation of lymphocytes in the auricular lymph nodes draining

the site of application.[11][12]

Methodology:

Animal Model: Typically, mice (e.g., CBA/J strain) are used.

Dosing: A minimum of three concentrations of the test substance, plus a vehicle control and

a positive control, are prepared. A minimum of four animals are used per group.[12] The

substance is applied topically to the dorsum of both ears for three consecutive days.

Proliferation Measurement: On day 6, animals are injected intravenously with ³H-methyl

thymidine or an equivalent marker to label proliferating cells.[12]
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Endpoint: Five hours after injection, the animals are euthanized, and the draining auricular

lymph nodes are excised. The incorporation of the radiolabel is measured, and a Stimulation

Index (SI) is calculated by comparing the proliferation in the test groups to the vehicle control

group. An SI of 3 or greater is typically considered a positive result for sensitization.[12]

Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when handling N-(4-Bromo-2-
nitrophenyl)acetamide.

Engineering Controls and Personal Protective
Equipment (PPE)
The following workflow illustrates the hierarchy of controls for safe handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg429-2010.pdf
https://www.benchchem.com/product/b182543?utm_src=pdf-body
https://www.benchchem.com/product/b182543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls

Recommended PPE

Elimination/Substitution
(Not applicable for required synthesis)

Engineering Controls
(Primary Barrier)

Administrative Controls
(Procedural) Certified Chemical Fume Hood Adequate General Ventilation

Personal Protective Equipment (PPE)
(Final Barrier) Standard Operating Procedures (SOPs) Chemical Safety Training Restricted Access Area

Chemical Resistant Gloves
(e.g., Nitrile) Safety Goggles/Face Shield Lab Coat Respirator

(If dust is generated)

Click to download full resolution via product page

Caption: Hierarchy of controls for safe laboratory handling.

First Aid Measures
A rapid and appropriate response is crucial in the event of an exposure.
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Exposure Route First Aid Protocol

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing.

If skin irritation or rash occurs, get medical

advice/attention. Wash contaminated clothing

before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention.

Inhalation

Move person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Spill and Disposal Procedures
The logical flow for managing a chemical spill and subsequent disposal is outlined below.
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Spill Occurs

Evacuate Immediate Area
Restrict Access

Assess Spill Size & Risk

Don Appropriate PPE

Contain Spill
(Use absorbent material)

Collect Material
(Use non-sparking tools)

Decontaminate Spill Area

Package Waste in Sealed Container

Label as Hazardous Waste

Dispose via Certified Service
(Follow local regulations)

Click to download full resolution via product page

Caption: Workflow for chemical spill response and disposal.
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Storage and Stability
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.

Stability: The compound is stable under normal, recommended storage conditions.

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, nitrogen oxides (NOx), and hydrogen bromide gas.

Conclusion
N-(4-Bromo-2-nitrophenyl)acetamide is a hazardous chemical that requires careful handling.

The primary risks are acute toxicity if swallowed and the potential to cause allergic skin

reactions. All personnel must use appropriate engineering controls and personal protective

equipment. Familiarity with emergency procedures is essential. Researchers should consult

their institution's specific safety guidelines and the full Safety Data Sheet (SDS) before

commencing work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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